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Compound of Interest

Compound Name: Forrestiacids J

Cat. No.: B15139399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Forrestiacid J is a novel, complex pentaterpenoid natural product isolated from the endangered

Asian Douglas Fir, Pseudotsuga forrestii.[1][2] Structurally, it is a [4+2] type pentaterpenoid

derived from a rearranged lanostane and an abietane unit.[1][2] Preliminary studies on related

compounds, Forrestiacids A and B, have demonstrated potent inhibitory activity against ATP-

citrate lyase (ACL), a critical enzyme that links carbohydrate metabolism to lipid synthesis.[1][2]

ACL catalyzes the conversion of citrate to acetyl-CoA, the primary building block for fatty acids

and cholesterol.[1] Forrestiacid A has been shown to significantly inhibit de novo fatty acid and

cholesterol synthesis in the human liver carcinoma cell line, HepG2.[1] This makes Forrestiacid

J a compelling candidate for further investigation as a potential therapeutic agent for metabolic

disorders such as hyperlipidemia.

These application notes provide a detailed protocol for a cell-based assay to evaluate the

inhibitory effect of Forrestiacid J on lipogenesis in HepG2 cells. The described methodology is

based on the established activity of related forrestiacids and employs a radiolabeling approach

to quantify de novo lipid synthesis.

Data Presentation
The following table summarizes the reported inhibitory effects of Forrestiacid A on de novo

lipogenesis in HepG2 cells, serving as an example of expected data from the described
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protocol.[1]

Compound Concentration (µM)
Inhibition of Fatty
Acid Synthesis (%)

Inhibition of
Cholesterol
Synthesis (%)

Forrestiacid A 10 ~75% ~93%

Forrestiacid A 20 ~75% ~93%

Forrestiacid A 40 ~75% ~93%

Signaling Pathway
The following diagram illustrates the central role of ATP-citrate lyase (ACL) in the lipogenesis

pathway, the target of Forrestiacid J.
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Cell Preparation

Treatment

Radiolabeling

Analysis

Start: Culture HepG2 Cells

Seed HepG2 cells in 24-well plates

Incubate for 24h to allow attachment

Prepare Forrestiacid J dilutions

Treat cells with Forrestiacid J or vehicle (DMSO)

Incubate for a defined period (e.g., 2-4h)

Add [¹⁴C]-acetate to each well

Incubate for 2h

Wash cells with cold PBS

Lyse cells

Transfer lysate to scintillation vials

Quantify radioactivity using a scintillation counter

Analyze data and calculate inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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